Cas no 1189931-24-5 (N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-3-methylbenzamide hydrochloride)

• Product Name: N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-3-methylbenzamide hydrochloride
• CAS No: 1189931-24-5
• MF: C₂₁H₂₂ClN₃OS
• MW: 399.93688249588
• CID: 6237332
• PubChem ID: 44827115
• Update Time: 2025-07-09

N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-3-methylbenzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-3-methylbenzamide hydrochloride
• N-(5-benzyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)-3-methylbenzamide;hydrochloride
• AKOS026681178
• N-{5-benzyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-3-methylbenzamide hydrochloride
• 1189931-24-5
• N-(5-benzyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-3-methylbenzamide hydrochloride
• F2093-0648

• Inchi： 1S/C21H21N3OS.ClH/c1-15-6-5-9-17(12-15)20(25)23-21-22-18-10-11-24(14-19(18)26-21)13-16-7-3-2-4-8-16;/h2-9,12H,10-11,13-14H2,1H3,(H,22,23,25);1H
• InChI Key： JENDQLDTZRTQJR-UHFFFAOYSA-N
• SMILES： Cl.S1C(NC(C2C=CC=C(C)C=2)=O)=NC2=C1CN(CC1C=CC=CC=1)CC2

Computed Properties

• Exact Mass: 399.1172112g/mol
• Monoisotopic Mass: 399.1172112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 482
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.5Ų

Additional information on N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-3-methylbenzamide hydrochloride

Introduction to N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo[5,4-cpyridin-2-yl}-3-methylbenzamide hydrochloride (CAS No. 1189931-24-5)

N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo[5,4-cpyridin-2-yl}-3-methylbenzamide hydrochloride (CAS No. 1189931-24-5) is a meticulously designed compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic derivatives characterized by the presence of fused thiazole and pyridine rings, which are well-documented for their diverse biological activities. The structural motif of this molecule incorporates a benzamide moiety linked to a 1,3-thiazolo[5,4-cpyridin-2-yl] scaffold, making it a promising candidate for further exploration in drug discovery and therapeutic intervention.

The 1,3-thiazole core is a well-established pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets such as enzymes and receptors. Its incorporation into the molecular framework of N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo[5,4-cpyridin-2-yl}-3-methylbenzamide hydrochloride introduces potential binding sites that could modulate biological pathways relevant to inflammation, infection, and neurodegeneration. The benzamide group further enhances the compound's pharmacological profile by contributing to its solubility and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of such compounds with biological targets. The structural features of N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo[5,4-cpyridin-2-yl}-3-methylbenzamide hydrochloride suggest its potential as an inhibitor or modulator of key enzymes involved in metabolic disorders and signal transduction pathways. For instance, studies have indicated that derivatives with similar scaffolds may exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are pivotal in the regulation of inflammatory responses.

The hydrochloride salt form of this compound enhances its pharmacokinetic properties by improving solubility and stability under physiological conditions. This formulation is particularly advantageous for oral administration and ensures consistent bioavailability. The salt form also facilitates easier handling and precise dosing in preclinical and clinical studies.

In the context of current research trends, N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo[5,4-cpyridin-2-yl}-3-methylbenzamide hydrochloride aligns with the growing interest in multitarget-directed ligands (MTDLs). MTDLs are designed to simultaneously interact with multiple biological targets to achieve synergistic therapeutic effects while minimizing side effects. The compound's dual functionality—stemming from the thiazole-pyridine hybridization and the benzamide moiety—makes it a compelling candidate for developing MTDLs aimed at treating complex diseases such as cancer and neurodegenerative disorders.

Moreover, the synthesis of this compound exemplifies the growing sophistication in organic synthesis methodologies. The construction of the 1,3-thiazolo[5,4-cpyridin-2-yl] core requires precise control over reaction conditions and stereochemistry to ensure high yield and purity. Recent innovations in transition-metal catalysis have facilitated more efficient routes to such heterocyclic systems. For instance, palladium-catalyzed cross-coupling reactions have been employed to form key carbon-carbon bonds within the molecular framework of N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo[5,4-cpyridin-2-yl}-3-methylbenzamide hydrochloride.

The potential applications of this compound extend beyond traditional therapeutic areas. Emerging research suggests that derivatives with similar structural motifs may exhibit antimicrobial properties due to their ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Given the rising concerns about antibiotic resistance worldwide، exploring novel antimicrobial agents is of paramount importance. N-{5-benzyl-4H， 5 H， 6 H， 7 H - 1， 3 thiazolo [ 5 ， 4 - cpyridin - 2 - yl ] } - 3 - methylbenzamide hydrochloride represents a promising lead in this direction.

In conclusion， N - { 5 - benzyl - 4 H ， 5 H ， 6 H ， 7 H - 1 ， 3 thiazolo [ 5 ， 4 - cpyridin - 2 - yl ] } - 3 - methylbenzamide hydrochloride ( CAS No . 1189931 -24 -5) is a structurally intricate compound with significant potential in pharmaceutical research . Its unique combination of pharmacophoric elements， coupled with its favorable physicochemical properties， positions it as a valuable asset for further development . As our understanding of biological systems continues to evolve， compounds like this one will play an increasingly critical role in addressing complex diseases through innovative therapeutic strategies.